Cas no 42874-01-1 (2-chloro-1-(4-nitrophenoxy)-4-(trifluoromethyl)benzene)

• Product Name: 2-chloro-1-(4-nitrophenoxy)-4-(trifluoromethyl)benzene
• CAS No: 42874-01-1
• MF: C₁₃H₇ClF₃NO₃
• MW: 317.647793054581
• CID: 928530
• PubChem ID: 39326
• Update Time: 2025-04-19

2-chloro-1-(4-nitrophenoxy)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• nitrofluorfen
• 2-chloro-1-(4-nitrophenoxy)-4-(trifluoromethyl)benzene
• 2-chloro-α,α,α-trifluoro-p-tolyl 4-nitrophenyl ether
• Nitrofluorfene
• RH 2512
• BRN 2061985
• Nitrofluorfen 10 microg/mL in Cyclohexane
• Ether, 2-chloro-.alpha.,.alpha.,.alpha.-trifluoro-p-tolyl p-nitrophenyl
• Y97DI21M86
• 42874-01-1
• 2-Chloro-4-Trifluoromethylphenyl 4-nitrophenyl ether
• UNII-Y97DI21M86
• Q27294394
• 2-Chloro-1-(4-nitrophenoxy)-4-trifluoromethylbenzene
• Benzene, 2-chloro-1-(4-nitrophenoxy)-4-(trifluoromethyl)-
• ETHER, 2-CHLORO-alpha,alpha,alpha-TRIFLUORO-p-TOLYL p-NITROPHENYL
• RH-2512
• Nitrofluorofen
• CHEMBL2270220
• AKOS040753282
• SCHEMBL39312
• 2-CHLORO-4'-NITRO-4-TRIFLUOROMETHYLDIPENYL ETHER
• DTXSID9042205
• Nitrofluorfen [ANSI]

• Inchi： 1S/C13H7ClF3NO3/c14-11-7-8(13(15,16)17)1-6-12(11)21-10-4-2-9(3-5-10)18(19)20/h1-7H
• InChI Key： ZGGSVBWJVIXBHV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=CC=1OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 317.00700
• Monoisotopic Mass: 317.0066553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.4978 (estimate)
• Melting Point: 68°C
• Boiling Point: 329.8±42.0 °C at 760 mmHg
• Flash Point: 153.3±27.9 °C
• PSA: 55.05000
• LogP: 5.58250
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-chloro-1-(4-nitrophenoxy)-4-(trifluoromethyl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)